Cas no 4080-91-5 (Dodecanedioic acid, diphenyl ester)

Dodecanedioic acid, diphenyl ester structure
4080-91-5 structure
Product Name:Dodecanedioic acid, diphenyl ester
CAS No:4080-91-5
MF:C24H30O4
MW:382.492607593536
CID:324399
PubChem ID:14512921
Update Time:2025-04-19

Dodecanedioic acid, diphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanedioic acid, diphenyl ester
    • diphenyl dodecanedioate
    • SCHEMBL1531270
    • 4080-91-5
    • DTXSID90561155
    • FT-0701012
    • Inchi: 1S/C24H30O4/c25-23(27-21-15-9-7-10-16-21)19-13-5-3-1-2-4-6-14-20-24(26)28-22-17-11-8-12-18-22/h7-12,15-18H,1-6,13-14,19-20H2
    • InChI Key: ZFZAVLIRCWVCJS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(CCCCCCCCCCC(=O)OC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 382.2145
  • Monoisotopic Mass: 382.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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